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Introduction

3-Chloro-[1][2][3]triazolo[4,3-a]pyridine is a heterocyclic compound of significant interest in

medicinal chemistry and drug development. As a derivative of the[1][2][3]triazolo[4,3-a]pyridine

scaffold, it serves as a crucial building block for the synthesis of novel therapeutic agents,

including potential antimalarial compounds.[3] The precise structural elucidation and purity

assessment of this molecule are paramount for its application in research and development.

This guide provides a comprehensive overview of the essential spectroscopic techniques

required for the unambiguous characterization of 3-Chloro-[1][2][3]triazolo[4,3-a]pyridine,

offering both theoretical insights and practical, field-tested protocols.

The molecule possesses a fused bicyclic system consisting of a pyridine ring and a 1,2,4-

triazole ring. The chlorine atom at the 3-position of the triazole ring is a key functional group,

often targeted for nucleophilic substitution to generate diverse chemical libraries.[1]

Molecular Structure

The structural formula of 3-Chloro-[1][2][3]triazolo[4,3-a]pyridine is C₆H₄ClN₃, with a

monoisotopic mass of 153.00937 Da.[4] The numbering of the heterocyclic system, essential

for spectroscopic assignments, is illustrated below.
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Synthesis Workflow
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React with Hydrazide
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- Acetic Acid, Microwave

Chlorination
(e.g., POCl3)
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Purification
- Recrystallization or

- Column Chromatography
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Integrated Spectroscopic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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